Cas no 1354006-69-1 ((R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354006-69-1
• MF: C₁₇H₂₅NO₅S
• MW: 355.449104070663
• MDL: MFCD21097798
• CID: 4588747
• Update Time: 2025-10-30

(R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester
• (R)-tert-butyl 3-(tosyloxy)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester, (3R)-

• MDL： MFCD21097798
• Inchi： 1S/C17H25NO5S/c1-13-7-9-15(10-8-13)24(20,21)23-14-6-5-11-18(12-14)16(19)22-17(2,3)4/h7-10,14H,5-6,11-12H2,1-4H3/t14-/m1/s1
• InChI Key： SKOKKOPKFKENHX-CQSZACIVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H](OS(C2=CC=C(C)C=C2)(=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 475.3±38.0 °C at 760 mmHg
• Flash Point: 241.2±26.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester

Chemical Profile of (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354006-69-1)

(R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1354006-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonyl-piperidine derivatives, which are widely recognized for their diverse pharmacological properties and potential therapeutic applications. The structural motif of this molecule, featuring a piperidine ring substituted with a toluene-4-sulfonyloxy group and a tert-butyl ester moiety, contributes to its unique chemical and biological characteristics.

The (R)-configuration at the piperidine nitrogen atom is particularly noteworthy, as enantiomeric purity is often a critical factor in drug design and development. The presence of the toluene-4-sulfonyloxy group introduces a polar, aromatic substituent that can influence both the solubility and binding affinity of the compound. Meanwhile, the tert-butyl ester functionality serves as a protecting group for the carboxylic acid moiety, facilitating its use in synthetic protocols where selective reactivity is desired.

In recent years, sulfonyl-piperidine derivatives have been extensively studied for their role in modulating various biological pathways. Notably, compounds with similar structural features have shown promise in the development of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases. The (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester is being explored as a potential intermediate in the synthesis of novel therapeutic agents, leveraging its unique scaffold for further functionalization.

One of the most compelling aspects of this compound is its potential application in the design of enzyme inhibitors. The sulfonyl group is known to interact favorably with hydroxyl or thiolate groups in enzyme active sites, making it an excellent candidate for developing potent inhibitors. Furthermore, the piperidine ring enhances metabolic stability while maintaining good bioavailability. These properties make (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester a valuable building block for medicinal chemists seeking to develop next-generation drugs.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, allowing researchers to predict the binding modes of this compound with high precision. Initial simulations suggest that the tert-butyl ester group may play a role in stabilizing interactions with specific amino acid residues in target proteins, while the toluene-4-sulfonyloxy moiety contributes to hydrophobic and electrostatic interactions. These insights are crucial for optimizing lead compounds during drug discovery processes.

The synthesis of (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic transformations, including nucleophilic substitution reactions, protecting group chemistry, and stereoselective methodologies. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is essential for pharmaceutical applications. Modern synthetic techniques, such as flow chemistry and continuous manufacturing processes, have improved the scalability and efficiency of producing this compound on an industrial scale.

From a regulatory perspective, this compound must meet stringent quality standards set by agencies such as the FDA and EMA before it can be used in clinical trials or commercialized drugs. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its identity and purity. Additionally, stability studies under various storage conditions ensure that it remains viable for extended periods without degradation.

The pharmaceutical industry has shown increasing interest in developing small-molecule drugs with complex heterocyclic structures due to their potential advantages over traditional drug candidates. Sulfonyl-piperidine derivatives exemplify this trend by offering a balance between structural complexity and biological activity. The case of (R)-3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid tert-butyl ester underscores its significance as a versatile intermediate in drug discovery pipelines.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced pharmacological profiles or reduced side effects. By modifying substituents such as the sulfonyl group or introducing additional functional moieties, scientists can fine-tune its properties for specific therapeutic applications. Collaborative efforts between academia and industry are essential to accelerate these endeavors and bring new treatments to patients worldwide.